Cas no 2228183-81-9 (2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2228183-81-9
• MF: C₁₁H₁₀BrFO₃
• MW: 289.097706317902
• CID: 5962073
• PubChem ID: 165832158
• Update Time: 2025-05-20

2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid
• EN300-1927133
• 2-[1-(2-bromo-4-fluorophenyl)cyclopropyl]-2-hydroxyacetic acid
• 2228183-81-9

• Inchi： 1S/C11H10BrFO3/c12-8-5-6(13)1-2-7(8)11(3-4-11)9(14)10(15)16/h1-2,5,9,14H,3-4H2,(H,15,16)
• InChI Key： ORMNWXRBSOCTNJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(C(C(=O)O)O)CC1)F

Computed Properties

• Exact Mass: 287.97973g/mol
• Monoisotopic Mass: 287.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid

Introduction to 2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2228183-81-9)

2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 2228183-81-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropyl ring substituted with a hydroxyacetic acid moiety and an aromatic ring bearing both bromo and fluoro substituents, has garnered attention due to its structural complexity and potential biological activity. The presence of these functional groups makes it a valuable scaffold for further derivatization and exploration in drug discovery programs.

The structural motif of 2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid is particularly noteworthy for several reasons. The cyclopropyl group, a three-membered carbon ring, is known to enhance metabolic stability and binding affinity in drug molecules. This feature is often exploited in the design of small-molecule inhibitors and agonists. Additionally, the hydroxyacetic acid component introduces a polar hydroxyl group, which can participate in hydrogen bonding interactions with biological targets, thereby influencing the compound's pharmacokinetic properties.

The aromatic ring in 2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid is further modified by bromo and fluoro substituents. These halogen atoms are frequently incorporated into drug candidates due to their ability to modulate electronic properties, improve lipophilicity, and enhance binding interactions with proteins. The specific arrangement of these substituents can significantly influence the compound's pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. 2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid represents a unique structural class that may have applications in various therapeutic areas. For instance, its ability to engage with multiple binding sites or interact with key enzymes could make it useful in the treatment of inflammatory diseases, metabolic disorders, or even oncological conditions.

One of the most compelling aspects of this compound is its potential as a lead structure for medicinal chemistry optimization. The presence of multiple functional handles allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties. For example, exploring analogs with different halogen substitution patterns or varying the cyclopropyl ring connectivity could yield derivatives with enhanced potency or selectivity.

Recent studies have highlighted the importance of structural diversity in drug discovery pipelines. Compounds like 2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid that combine unique structural features with known bioactive scaffolds are particularly valuable. These molecules serve as starting points for generating libraries of compounds that can be screened for biological activity using high-throughput methods. Such approaches have been instrumental in identifying novel therapeutic entities that address unmet medical needs.

The synthesis of 2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid presents an interesting challenge for synthetic chemists. The construction of the cyclopropyl ring and the introduction of the bromo and fluoro substituents require careful planning to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex molecules like this one more efficiently than ever before, paving the way for rapid exploration of their pharmacological potential.

From a computational chemistry perspective, 2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid offers an excellent model system for studying molecular interactions. Its well-defined three-dimensional structure allows researchers to predict how it might bind to biological targets using molecular docking simulations. These predictions can guide experimental efforts by identifying key residues involved in binding and suggesting optimal conditions for further optimization.

The pharmacokinetic properties of 2-1-(2-bromo-4-fluorophenyl)cyclopropyl-2-hydroxyacetic acid are also subjects of interest. The balance between lipophilicity and polarizability determined by its structural features will influence its absorption, distribution, metabolism, excretion (ADME) profile. Understanding these properties early in the discovery process can help mitigate potential issues related to bioavailability or toxicity.

In conclusion, 2228183-81- 9is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug development, offering opportunities for innovation across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, 2228183- 81- 9and its derivatives may play an important role in addressing some of today's most pressing medical challenges.